Cas no 70326-80-6 (2-PROPENOIC ACID, 3-(2-ETHOXYPHENYL)-, ETHYL ESTER, (2E)-)

• Product Name: 2-PROPENOIC ACID, 3-(2-ETHOXYPHENYL)-, ETHYL ESTER, (2E)-
• CAS No: 70326-80-6
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 3271875
• PubChem ID: 5885700
• Update Time: 2025-06-15

2-PROPENOIC ACID, 3-(2-ETHOXYPHENYL)-, ETHYL ESTER, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-PROPENOIC ACID, 3-(2-ETHOXYPHENYL)-, ETHYL ESTER, (2E)-
• DTXSID1068564
• Ethyl 2-ethoxycinnamate
• 50636-22-1
• (E)-3-(2-Ethoxy-phenyl)-acrylic acid ethyl ester
• NS00032102
• DTXCID1040877
• AKOS017184921
• Ethyl (E)-3-(2-ethoxyphenyl)acrylate
• ethyl (E)-3-(2-ethoxyphenyl)prop-2-enoate
• 70326-80-6
• Ethyl o-ethoxycinnamate
• SCHEMBL3536947
• EINECS 256-670-1
• MFCD00017275
• Ethyl-2-ethoxycinnamate
• 2-Propenoic acid, 3-(2-ethoxyphenyl)-, ethyl ester
• WJRLRVSUBGIUGI-MDZDMXLPSA-N
• (E)-ethyl 3-(2-ethoxyphenyl)acrylate

• Inchi： 1S/C13H16O3/c1-3-15-12-8-6-5-7-11(12)9-10-13(14)16-4-2/h5-10H,3-4H2,1-2H3/b10-9+
• InChI Key： WJRLRVSUBGIUGI-MDZDMXLPSA-N
• SMILES： O(CC)C1C=CC=CC=1/C=C/C(=O)OCC

Computed Properties

• Exact Mass: 220.109944368Da
• Monoisotopic Mass: 220.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-PROPENOIC ACID, 3-(2-ETHOXYPHENYL)-, ETHYL ESTER, (2E)-

Research Briefing on 2-PROPENOIC ACID, 3-(2-ETHOXYPHENYL)-, ETHYL ESTER, (2E)- (CAS: 70326-80-6)

The compound 2-PROPENOIC ACID, 3-(2-ETHOXYPHENYL)-, ETHYL ESTER, (2E)- (CAS: 70326-80-6) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This briefing synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and emerging research trends.

Recent studies have highlighted the role of 70326-80-6 as a key intermediate in the synthesis of bioactive molecules. Its structural features, including the ethoxyphenyl and ethyl ester groups, contribute to its reactivity and potential as a scaffold for designing novel pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of anti-inflammatory agents, showcasing its ability to modulate inflammatory pathways through selective inhibition of cyclooxygenase-2 (COX-2).

In addition to its anti-inflammatory properties, research has explored the compound's potential in oncology. A preprint from BioRxiv (2024) reported that derivatives of 70326-80-6 exhibited promising cytotoxic effects against certain cancer cell lines, particularly in breast and lung cancers. The study attributed these effects to the compound's ability to induce apoptosis via mitochondrial dysfunction and reactive oxygen species (ROS) generation.

Further investigations into the pharmacokinetics of 70326-80-6 have revealed its favorable absorption and distribution profiles. A 2023 European Journal of Pharmaceutical Sciences article noted its high bioavailability in rodent models, suggesting its potential for oral administration in therapeutic settings. However, challenges such as metabolic stability and potential drug-drug interactions warrant further optimization.

Ongoing research is also exploring the compound's applications in neurodegenerative diseases. Preliminary data from a 2024 ACS Chemical Neuroscience study indicated that 70326-80-6 derivatives could cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. These findings open new avenues for developing small-molecule therapies targeting amyloid-beta aggregation.

In conclusion, 2-PROPENOIC ACID, 3-(2-ETHOXYPHENYL)-, ETHYL ESTER, (2E)- (CAS: 70326-80-6) represents a versatile compound with significant potential across multiple therapeutic areas. Future research should focus on optimizing its derivatives for enhanced efficacy and safety, as well as elucidating its mechanisms of action at the molecular level. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to translating these findings into clinical applications.